Triethylamine sulfamate

• CAS RN: 761-02-4
• Molecular Formula: C6H18N2O3S
• Molecular Weight: 198.29 g/mol
• IUPAC Name: N,N-diethylethanamine;sulfamic acid
• InChI: InChI=1S/C6H15N.H3NO3S/c1-4-7(5-2)6-3;1-5(2,3)4/h4-6H2,1-3H3;(H3,1,2,3,4)
• InChI Key: DQMFXGQHSPWNOA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC.NS(=O)(=O)O

Description

Triethylamine sulfamate is a useful research compound. Its molecular formula is C6H18N2O3S and its molecular weight is 198.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Separately, 0.49 g (5 mmol) of amidosulfuric acid and 0.51 g (5 mmol) of triethylamine were added to 3 mL of dichloromethane to form amidosulfuric acid triethylamine salt. The formed salt was slowly dripped into the above polymer solution under a nitrogen atmosphere and mixed for 3 hours with stirring. The resulting solution was poured into 400 mL of dichloromethane. The formed precipitates were filtered and washed with dichloromethane, and then dried at 50° C. overnight under reduced pressure. As a result, 0.32 g of yellow powder was obtained for a yield of 81%.